Cas no 606489-10-5 (2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo-)

• Product Name: 2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo-
• CAS No: 606489-10-5
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• CID: 2362310
• Update Time: 2026-04-28

2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo-
• 6-Oxo-1,6-dihydro-2-pyrazinecarboxylic acid

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (63 g/l) (25 º C),

Additional information on 2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo-

Introduction to 2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo- (CAS No: 606489-10-5)

2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo-, identified by the chemical identifier CAS No 606489-10-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the pyrazine derivative family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a carboxylic acid group at the second position and a ketone group at the sixth position imparts unique reactivity and potential biological activity, making it a subject of considerable interest in medicinal chemistry.

The structural configuration of 2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo- (CAS No: 606489-10-5) encompasses a pyrazine core with functional groups that facilitate various chemical transformations. The carboxylic acid moiety at the second carbon allows for further derivatization into esters, amides, or salts, enhancing its utility in synthetic pathways. Additionally, the oxo group at the sixth carbon introduces electrophilic characteristics, enabling participation in nucleophilic additions and condensation reactions. These features make it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing attention on pyrazine derivatives due to their demonstrated pharmacological properties. Research has highlighted their potential as scaffolds for developing drugs targeting various therapeutic areas. Specifically, 2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo- (CAS No: 606489-10-5) has been explored for its antimicrobial and anti-inflammatory effects. Studies have shown that modifications of the pyrazine ring can modulate biological activity, leading to compounds with enhanced efficacy against pathogens and inflammatory conditions.

One of the most compelling aspects of 2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo- (CAS No: 606489-10-5) is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors targeting enzymes involved in metabolic pathways. For instance, derivatives of this compound have been investigated for their ability to inhibit kinases and phosphodiesterases, which are crucial in regulating cellular processes such as signal transduction and DNA repair. The versatility of this scaffold allows for fine-tuning of properties such as solubility and bioavailability, which are critical factors in drug development.

The synthesis of 2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo- (CAS No: 606489-10-5) involves multi-step organic reactions that highlight modern synthetic methodologies. Advances in catalysis and green chemistry have enabled more efficient and sustainable routes to this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the pyrazine ring with high selectivity. Additionally, solvent-free conditions and microwave-assisted synthesis have reduced reaction times and improved yields, aligning with the principles of sustainable chemistry.

From a computational chemistry perspective, 2-Pyrazinecarboxylic acid, 5,6-dihydro-6-oxo-* (CAS No: 606489-10-*5) has been extensively studied to understand its molecular interactions and binding affinities. Molecular docking simulations have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These studies provide valuable insights into structure-function relationships and guide the design of optimized derivatives with improved pharmacological profiles. Furthermore, quantum mechanical calculations have helped elucidate reaction mechanisms involving this compound, contributing to a deeper understanding of its reactivity.

The pharmaceutical industry has shown particular interest in 2-Pyrazinecarboxylic acid, 5,dihydro, 6-*oxo-* (CAS No: *60*64*89*-*10*-*5*) due to its potential as an intermediate in drug discovery programs. Its structural features make it amenable to modifications that can enhance drug-like properties such as potency, selectivity, and metabolic stability. Several companies are currently exploring derivatives of this compound for applications in oncology and neurology. Early-stage clinical trials have demonstrated promising results using analogs with similar scaffolds but different substituents at key positions on the pyrazine ring.

In academic research, *2-Pyrazinecarboxylic acid, *5,* *dihydro,* *6-*oxo-* (*CAS* *No:* *60*64*89*-*10*-*5*) continues to be a valuable tool for investigating new synthetic pathways and biological mechanisms. Collaborative efforts between chemists and biologists have led to innovative approaches in drug design that leverage this compound's unique properties. For instance,* recent studies have explored its use as a building block for peptidomimetics—molecules designed to mimic peptide sequences but with improved stability—and protease inhibitors targeted at diseases such as cancer and HIV/AIDS.

The future prospects for 2-Pyrazinecarboxylic acid, *5,* *dihydro,* *6-*oxo-* (*CAS* *No:* *60*64*89*-*10*-*5*) are bright*, given its versatility as both a synthetic intermediate and a pharmacological scaffold.* As research progresses*, new methodologies will likely emerge that further enhance its utility.* Advances in automation*, high-throughput screening*, and artificial intelligence will accelerate the discovery process*, allowing researchers to rapidly explore derivatives with tailored properties.* Additionally*, growing emphasis on sustainability will drive innovations aimed at reducing waste*and energy consumption during synthesis.* These developments promise to expand our ability to harness this compound's potential across multiple domains.